Cas no 64001-06-5 (2-(4-Hydroxybutoxy)tetrahydrofuran)

• Product Name: 2-(4-Hydroxybutoxy)tetrahydrofuran
• CAS No: 64001-06-5
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• MDL: MFCD18976725
• CID: 425164
• PubChem ID: 11744922
• Update Time: 2025-04-19

2-(4-Hydroxybutoxy)tetrahydrofuran Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 4-[(tetrahydro-2-furanyl)oxy]-
• 2-(4-Hydroxybutoxy)tetrahydrofuran
• 2-(4'-Hydroxybutoxy)-tetrahydrofuran
• 4-(oxolan-2-yloxy)butan-1-ol
• 4-[(tetrahydro-2-furanyl)oxy]-1-Butanol
• 4-((Tetrahydrofuran-2-yl)oxy)butan-1-ol
• 4-[(TETRAHYDRO-FURAN-2-YL)OXY]-1-BUTANOL
• NMPJHMFXHISVBR-UHFFFAOYSA-N
• 2-(4-hydroxybutoxy)-tetrahydrofuran
• CS-0158350
• 4-((tetrahydrofuran-2-yl)oxy)-1-butanol
• AMY38470
• A10551
• FT-0714320
• AKOS024257953
• DTXSID30471608
• SCHEMBL75768
• 64001-06-5
• MFCD18976725
• DS-8726
• DA-21764

• MDL： MFCD18976725
• Inchi： 1S/C8H16O3/c9-5-1-2-6-10-8-4-3-7-11-8/h8-9H,1-7H2
• InChI Key： NMPJHMFXHISVBR-UHFFFAOYSA-N
• SMILES： O1CCCC1OCCCCO

Computed Properties

• Exact Mass: 160.11000
• Monoisotopic Mass: 160.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7
• XLogP3: 0.6

Experimental Properties

• Boiling Point: 260.0±35.0°C at 760 mmHg
• PSA: 38.69000
• LogP: 0.91200

2-(4-Hydroxybutoxy)tetrahydrofuran Security Information

• Hazard Statement： H315-H319-H335

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes